(2R)-2-(Oxolan-3-yl)propanoic acid

• IUPAC Name: (2R)-2-(oxolan-3-yl)propanoic acid
• InChI: InChI=1S/C7H12O3/c1-5(7(8)9)6-2-3-10-4-6/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6?/m1/s1
• InChI Key: MILXYGVGBFRIEW-LWOQYNTDSA-N
• Canonical SMILES: CC(C1CCOC1)C(=O)O
• Isomeric SMILES: C[C@H](C1CCOC1)C(=O)O
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• CAS No.: 2248216-98-8

Description

(2R)-2-(Oxolan-3-yl)propanoic acid is a chiral carboxylic acid characterized by a tetrahydrofuran (oxolane) ring substituted at the 3-position of the propanoic acid backbone. For example, compounds like Boc-D-3-Benzothienylalanine (a propanoic acid derivative with a benzothiophene substituent) highlight the role of stereochemistry and aromatic moieties in biochemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-(Oxolan-3-yl)propanoic acid typically involves the formation of the oxolane ring followed by the introduction of the propanoic acid group. One common method is the cyclization of a suitable precursor, such as a hydroxy acid, under acidic conditions to form the oxolane ring. Subsequent functionalization steps introduce the propanoic acid group.

Industrial Production Methods

Industrial production of (2R)-2-(Oxolan-3-yl)propanoic acid may involve optimized synthetic routes that ensure high yield and purity. These methods often utilize catalytic processes and advanced purification techniques to achieve the desired product on a large scale.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-(Oxolan-3-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the oxolane ring to other functional groups.

Substitution: The oxolane ring can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Halogenating agents and nucleophiles are typically employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols or other reduced forms.

Scientific Research Applications

(2R)-2-(Oxolan-3-yl)propanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be utilized in studies involving enzyme interactions and metabolic pathways.

Industry: It is used in the production of various chemical intermediates and specialty chemicals.

Mechanism of Action

The mechanism by which (2R)-2-(Oxolan-3-yl)propanoic acid exerts its effects involves interactions with specific molecular targets and pathways. The oxolane ring and propanoic acid moiety can interact with enzymes and receptors, influencing biochemical processes. Detailed studies on its mechanism of action are essential to understand its full potential in various applications.

Comparison with Similar Compounds

Structural and Stereochemical Variations

The table below summarizes key structural analogs, emphasizing differences in substituents, stereochemistry, and molecular properties:

Compound Name	Substituent Position/Group	Stereochemistry	Molecular Weight (g/mol)	Key Features/Applications	Reference
(2R)-2-(Oxolan-3-yl)propanoic acid	Oxolan-3-yl	R-configuration	~158.16 (estimated)	Chiral carboxylic acid; synthetic intermediate	-
(2R)-2-(Oxan-4-yl)propanoic acid	Oxan-4-yl (tetrahydropyran)	R-configuration	172.18	Larger ring size; altered solubility
(2R*)-2-Amino-3-[(2S)-oxolan-2-yl]propanoic acid	Oxolan-2-yl + amino group	Mixed (R/S)	195.65	Amino acid derivative; peptide synthesis
2-(1,3-Dioxoisoindolin-2-yl)propanoic acid	Dioxoisoindolin-2-yl	N/A	233.19	Intermediate for isocoumarins; metal complexation
Boc-D-3-Benzothienylalanine	Benzothiophen-3-yl	R-configuration	335.39	Peptide research; chiral building block
(S)-Lifitegrast	Aryl and sulfonyl groups	S-configuration	614.51	FDA-approved for dry eye disease